Cas no 203911-27-7 (1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride)

• Product Name: 1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride
• CAS No: 203911-27-7
• MF: C₁₄H₁₉Cl₂N₃O₂S
• MW: 364.290560007095
• MDL: MFCD00153805
• CID: 1393091
• PubChem ID: 24895456
• Update Time: 2025-11-02

1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-isoquinolinylsulfonyl)homopiperazine Dihydrochloride, Fasudil Dihydrochloride
• HA-1077 (hydrochloride)
• HA-1077 dihydrochloride,1-(5-Isoquinolinylsulfonyl)homopiperazine dihydrochloride, Fasudil dihydrochloride
• Fasudil HCl
• HA 1077, DIHYDROCHLORIDE SALT
• Eril
• Fasudil
• Fasudil dihydrochloride
• HA-1077
• HA-1077 dihydrochloride
• 1-(5-Isoquinolinylsulfonyl)homopiperazine dihydrochloride
• J-001032
• SR-00000000577-1
• HA1077; Fasudil Dihydrochloride
• 5-(1,4-diazepan-1-ylsulfonyl)isoquinoline;dihydrochloride
• Fasudil (dihydrochloride)
• (5-Isoquinolinesulfonyl)homopiperazine 2HCl
• Q-101028
• 203911-27-7
• CCG-206851
• AS-73780
• HMS3229O06
• 5-(1,4-diazepane-1-sulfonyl)isoquinoline dihydrochloride
• HA 1077 dihydrochloride
• ha-1077 2hcl
• MFCD00153805
• Fasudil (HA-1077) hydrochloride
• EX-A060
• AT27738
• HA-1077 Dihydrochloride Salt
• Isoquinoline, 5-[(hexahydro-1H-1,4-diazepin-1-yl)sulfonyl]-, hydrochloride (1:2)
• 5-(1,4-diazepan-1-ylsulfonyl)isoquinoline dihydrochloride
• HA-1077 hydrochloride
• SF-0577
• FASUDIL 2HCL
• CS-0082851
• (5-ISOQUINOLINESULFONYL)HOMOPIPERAZINE,2HCL
• AKOS005146464
• HA 1077, Dihydrochloride - CAS 103745-39-7
• Q-201107
• 1-(5-Isoquinolinylsulfonyl)homopiperazine dihydrochloride, Fasudil dihydrochloride
• DTXSID70880058
• 1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride
• MFCD00866182
• HA-1077 dihydrochloride, solid, >=98% (HPLC)
• HY-10341C
• 5-((1,4-Diazepan-1-yl)sulfonyl)isoquinoline dihydrochloride
• AC-35196
• SCHEMBL599053
• CHEMBL4435188
• SR-00000000577
• DA-73989
• 5-((1,4-Diazepan-1-yl)sulfonyl)isoquinolinedihydrochloride

• MDL： MFCD00153805
• Inchi： 1S/C14H17N3O2S.2ClH/c18-20(19,17-9-2-6-15-8-10-17)14-4-1-3-12-11-16-7-5-13(12)14;;/h1,3-5,7,11,15H,2,6,8-10H2;2*1H
• InChI Key： NOXXIYDYFSNHDF-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1=CC=CC2C=NC=CC1=2)(N1CCNCCC1)(=O)=O

Computed Properties

• Exact Mass: 381.06800
• Monoisotopic Mass: 363.0575034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.289
• Flash Point: 260℃
• Solubility: H2O: >10mg/mL
• Water Partition Coefficient: Soluble in water and dimethylsulfoxide.
• PSA: 79.91000
• LogP: 4.10600

1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：HM4031166

Additional information on 1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride

1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride (CAS No. 203911-27-7): A Comprehensive Overview

1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride (CAS No. 203911-27-7) is a specialized chemical compound with significant relevance in biochemical and pharmacological research. This compound, often referred to by its abbreviated name, is a derivative of isoquinoline and diazepine, which are known for their diverse biological activities. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for various experimental applications.

The molecular structure of 1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride includes a sulfonyl group attached to an isoquinoline moiety, which is further linked to a hexahydro-1,4-diazepine ring. This unique configuration contributes to its ability to interact with specific biological targets, particularly enzymes and receptors involved in signal transduction pathways. Researchers have shown increasing interest in this compound due to its potential applications in studying protein kinase inhibition and cell signaling mechanisms.

One of the most notable applications of 1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride is its role as a selective inhibitor of Rho-associated protein kinase (ROCK). ROCK inhibitors have garnered attention in recent years for their potential therapeutic benefits in treating conditions such as cardiovascular diseases, neurological disorders, and even certain types of cancer. The compound's ability to modulate ROCK activity makes it a valuable tool for elucidating the molecular mechanisms underlying these diseases.

In addition to its biochemical applications, CAS No. 203911-27-7 is also utilized in drug discovery programs. Its structural features make it a promising scaffold for the development of novel therapeutics. For instance, researchers are exploring its derivatives for their potential to improve drug delivery systems and enhance the efficacy of existing medications. The compound's compatibility with high-throughput screening assays further underscores its utility in modern pharmaceutical research.

The synthesis of 1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride involves multi-step organic reactions, ensuring high purity and yield. Advanced analytical techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm its structural integrity and purity. These rigorous quality control measures are essential for maintaining the reliability of research outcomes.

From a commercial perspective, the demand for CAS No. 203911-27-7 has been steadily increasing, driven by its expanding applications in academic and industrial research. Suppliers often provide this compound in various quantities, catering to the needs of both small-scale laboratories and large-scale pharmaceutical companies. The growing interest in kinase inhibitors and cell signaling modulators is expected to further boost its market presence.

Safety and handling guidelines for 1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride emphasize the importance of using appropriate personal protective equipment (PPE) and working in well-ventilated areas. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as keeping it in a cool, dry place—are recommended to preserve its stability and efficacy.

In summary, 1-(5-Isoquinolinesulfonyl)-1H-hexahydro-1,4-diazepine, Dihydrochloride (CAS No. 203911-27-7) is a versatile and valuable compound in biochemical and pharmacological research. Its unique structural properties, combined with its potential therapeutic applications, make it a subject of ongoing scientific exploration. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an even more significant role in advancing our understanding of complex biological processes.